Cas no 175278-37-2 (1-(4-Nitrophenyl)sulfonylpyrrolidine)

• Product Name: 1-(4-Nitrophenyl)sulfonylpyrrolidine
• CAS No: 175278-37-2
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• MDL: MFCD00277216
• CID: 133772
• PubChem ID: 723627
• Update Time: 2025-05-21

1-(4-Nitrophenyl)sulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Nitrophenyl)sulfonyl)pyrrolidine
• 1-(4-nitrophenyl)sulfonylpyrrolidine
• 1-[(4-Nitrophenyl)sulfonyl]pyrrolidine
• 1-[(4-NITROPHENYL)SULPHONYL]PYRROLIDINE
• Pyrrolidine,1-[(4-nitrophenyl)sulfonyl]-
• 4-nitro-pyrrolidinyl sulfonamide
• BUTTPARK 96\04-30
• N-(4-NITROPHENYLSULFONYL)PYRROLIDINE
• AKOS003240807
• CS-0060804
• Pyrrolidine, 1-[(4-nitrophenyl)sulfonyl]-
• SCHEMBL7485956
• Maybridge1_000002
• FT-0607078
• CCG-55943
• 4-[1-HYDROXY-2-([1-METHYLETHYL]AMINO)BUTYL]-1,2-BENZENEDIOLMETHANESULFONATE
• DTXSID10352345
• MixCom1_000002
• 1-(4-nitrobenzenesulfonyl)pyrrolidine
• Oprea1_344474
• 175278-37-2
• MFCD00277216
• 1-(4-Nitrophenylsulfonyl)pyrrolidine
• SCHEMBL12280498
• SR-01000644939-1
• W17710
• Oprea1_015753
• AS-64944
• 1-[(4-Nitrophenyl)Sulfonyl]-Pyrrolidine
• STK179383
• 1-(4-Nitrophenyl)sulfonylpyrrolidine

• MDL： MFCD00277216
• Inchi： 1S/C10H12N2O4S/c13-12(14)9-3-5-10(6-4-9)17(15,16)11-7-1-2-8-11/h3-6H,1-2,7-8H2
• InChI Key： FFCUNTGOHGZCQO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 256.05200
• Monoisotopic Mass: 256.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Melting Point: 151 °C
• PSA: 91.58000
• LogP: 2.92120

1-(4-Nitrophenyl)sulfonylpyrrolidine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 1-(4-Nitrophenyl)sulfonylpyrrolidine

Comprehensive Analysis of 1-(4-Nitrophenyl)sulfonylpyrrolidine (CAS 175278-37-2): Properties, Applications, and Industry Trends

1-(4-Nitrophenyl)sulfonylpyrrolidine (CAS 175278-37-2) is a specialized sulfonamide derivative with a pyrrolidine backbone, widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound features a nitrophenyl group attached to a sulfonyl moiety, making it a versatile building block for drug discovery and material science. Researchers and manufacturers frequently search for high-purity 175278-37-2 due to its applicability in cross-coupling reactions and catalysis.

The growing demand for nitrophenyl-based compounds like 1-(4-Nitrophenyl)sulfonylpyrrolidine aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its potential in photoactive materials, addressing queries such as "how to optimize sulfonamide reactions" or "best practices for handling nitrophenyl derivatives." Its electron-withdrawing properties make it valuable for designing OLEDs and sensors, topics frequently explored in academic forums.

From a structural perspective, the sulfonylpyrrolidine core offers steric stability, while the 4-nitrophenyl group enhances reactivity in nucleophilic substitutions. This dual functionality answers common search terms like "CAS 175278-37-2 solubility" (soluble in polar aprotic solvents) or "thermal stability of sulfonylpyrrolidines." Analytical techniques such as HPLC and NMR are critical for verifying its purity, a concern for labs focusing on reproducible synthesis.

Industry reports link 1-(4-Nitrophenyl)sulfonylpyrrolidine to innovations in agrochemicals and bioconjugation. Its nitro group allows selective reductions to amino derivatives, a process often queried as "nitro to amine conversion methods." Additionally, its compatibility with microwave-assisted synthesis caters to the demand for time-efficient protocols, a hot topic in process chemistry circles.

Regulatory compliance for CAS 175278-37-2 adheres to REACH and GMP standards, ensuring safety in industrial-scale production. Discussions around "scaling up sulfonamide synthesis" often reference this compound’s low toxicity profile and commercial availability. Suppliers emphasize batch-to-batch consistency, addressing concerns raised in quality control forums.

Future applications may exploit its redox-active nature for energy storage materials, a niche explored under keywords like "nitrophenyl in batteries." As AI-driven drug design gains traction, 1-(4-Nitrophenyl)sulfonylpyrrolidine could emerge as a key fragment in virtual screening libraries, merging traditional chemistry with computational modeling trends.